Cas no 1427-09-4 (2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl-)

2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl- is a specialized heterocyclic compound featuring a thiazole core substituted with a 4-fluorophenyl group and an N-phenylamine moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The fluorine substituent enhances metabolic stability and binding affinity, while the phenylamine group contributes to π-stacking interactions. Its well-defined synthetic pathway allows for high purity and reproducibility, essential for structure-activity relationship studies. The compound serves as a versatile intermediate in the development of bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. Its balanced lipophilicity and molecular weight further support drug-like characteristics.

2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl- structure

1427-09-4 structure

Product Name:2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl-

CAS No:1427-09-4

MF:C₁₅H₁₁FN₂S

MW:270.324645280838

MDL:MFCD00128407

CID:236902

PubChem ID:1284592

Update Time:2025-10-18

2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl-
- 4-(4-fluorophenyl)-N-phenyl-1,3-thiazol-2-amine
- 4-(4-FLUORO-PHENYL)-THIAZOL-2-YL]-PHENYL-AMINE
- (4-(4-FLUOROPHENYL)(2,5-THIAZOLYL))PHENYLAMINE
- [4-(4-Fluoro-phenyl)-thiazol-2-yl]-phenyl-amine
- 2-Phenylamino-4-<4-fluor-phenyl>-thiazol
- 4-(4-fluorophenyl)-2-phenylaminothiazole
- 4-(4-fluorophenyl)-N-phenylthiazol-2-amine
- N-phenyl-4-(4-fluorophenyl)thiazol-2-amine
- CHEMBL312711
- BDBM50145253
- [4-(4-Fluorophenyl)-thiazol-2-yl]-phenyl-amine
- AKOS000115899
- MS-8899
- Z48853950
- 7-HYDROXY-4-METHYL-3-COUMARINYLACETICACID
- AB01302496-01
- MFCD00128407
- EN300-02939
- 1427-09-4
- DTXSID10361639
- NCGC00305628-01
- CS-0219056
- G33682
- STK124605
- MDL： MFCD00128407
- Inchi： 1S/C15H11FN2S/c16-12-8-6-11(7-9-12)14-10-19-15(18-14)17-13-4-2-1-3-5-13/h1-10H,(H,17,18)
- InChI Key： HXVFUSRCVKYALB-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC1C=CC=CC=1

Computed Properties

Exact Mass: 270.06300
Monoisotopic Mass: 270.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 53.2Å²

Experimental Properties

Density: 1.301
Boiling Point: 424.4°Cat760mmHg
Flash Point: 210.5°C
Refractive Index: 1.66
PSA: 53.16000
LogP: 4.76580

2-Thiazolamine,4-(4-fluorophenyl)-N-phenyl- Pricemore >>

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abcr	AB161399-1 g	(4-(4-Fluorophenyl)(2,5-thiazolyl))phenylamine	1427-09-4		1g	€211.30	2023-05-08
abcr	AB161399-5 g	(4-(4-Fluorophenyl)(2,5-thiazolyl))phenylamine	1427-09-4		5g	€377.50	2023-05-08
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